Cas no 2137839-55-3 (Benzoic acid, 4-(bromomethyl)-2,6-difluoro-)

• Product Name: Benzoic acid, 4-(bromomethyl)-2,6-difluoro-
• CAS No: 2137839-55-3
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• CID: 5258557
• Update Time: 2025-06-08

Benzoic acid, 4-(bromomethyl)-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-2,6-difluoro-

• Inchi： 1S/C8H5BrF2O2/c9-3-4-1-5(10)7(8(12)13)6(11)2-4/h1-2H,3H2,(H,12,13)
• InChI Key： ORRZGSSFGYLEGE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(CBr)C=C1F

Additional information on Benzoic acid, 4-(bromomethyl)-2,6-difluoro-

Benzoic acid, 4-(bromomethyl)-2,6-difluoro- (CAS No. 2137839-55-3): A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 4-(bromomethyl)-2,6-difluoro-, identified by its CAS number 2137839-55-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromomethyl and difluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of this compound not only contribute to its reactivity but also open up numerous possibilities for its application in drug development and material science.

The< strong>fluorine atoms at the 2 and 6 positions of the benzene ring play a crucial role in modulating the electronic properties and metabolic stability of the molecule. Fluorinated compounds are widely recognized for their enhanced binding affinity to biological targets, which is attributed to the ability of fluorine to influence the electron density and lipophilicity of the molecule. This characteristic makes< strong>Benzoic acid, 4-(bromomethyl)-2,6-difluoro- an attractive candidate for designing novel therapeutic agents with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of< strong>fluorinated benzoic acid derivatives as key intermediates in medicinal chemistry. The< strong>bromomethyl group at the 4-position provides a versatile handle for further functionalization, enabling chemists to explore diverse synthetic pathways. This reactivity has been exploited in the synthesis of complex molecules, including those with potential therapeutic applications in oncology, inflammation, and infectious diseases.

One of the most compelling aspects of< strong>Benzoic acid, 4-(bromomethyl)-2,6-difluoro- is its role as a precursor in the development of small-molecule inhibitors. The< strong>difluoro substitution pattern enhances the metabolic stability of the compound, making it less susceptible to degradation by enzymatic processes. This stability is particularly important in drug design, where prolonged half-life can lead to more effective therapeutic outcomes. Furthermore, the< strong>bromomethyl group allows for easy introduction of additional functional groups, facilitating the construction of highly specific inhibitors targeting particular biological pathways.

The compound's potential applications extend beyond pharmaceuticals into other areas of chemical research. For instance, fluorinated benzoic acids have been explored as building blocks in materials science, where their unique electronic properties contribute to the development of advanced materials with applications in optoelectronics and catalysis. The ability to fine-tune these properties through strategic substitution patterns makes< strong>Benzoic acid, 4-(bromomethyl)-2,6-difluoro- a versatile tool for researchers aiming to push the boundaries of material innovation.

In academic research, studies have demonstrated the utility of< strong>Benzoic acid, 4-(bromomethyl)-2,6-difluoro- as a scaffold for discovering novel bioactive compounds. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards various biological targets. For example, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The< strong>bromomethyl group has been particularly useful in constructing covalent inhibitors that form stable bonds with their target proteins, leading to potent and long-lasting pharmacological effects.

The synthesis of< strong>Benzoic acid, 4-(bromomethyl)-2,6-difluoro- involves multi-step organic transformations that highlight its synthetic versatility. The introduction of fluorine atoms typically requires specialized methodologies to ensure high regioselectivity and yield. Advanced techniques such as cross-coupling reactions and metal-catalyzed fluorination have been employed to achieve these objectives. These synthetic strategies not only underscore the complexity involved in producing this compound but also showcase the advancements in synthetic organic chemistry that enable such transformations.

The impact of< strong>Benzoic acid, 4-(bromomethyl)-2,6-difluoro- on drug discovery is further exemplified by its use in preclinical studies. Researchers have synthesized various derivatives and evaluated their biological activity using both in vitro and in vivo models. These studies have provided valuable insights into the pharmacological properties of fluorinated benzoic acids and their potential as therapeutic agents. The results from these investigations continue to drive further research aimed at optimizing the efficacy and safety profiles of these compounds.

The future prospects for< strong>Benzoic acid, 4-(bromomethyl)-2,6-difluoro- are promising given its multifaceted applications and ongoing research efforts. As our understanding of biological systems continues to evolve, new opportunities will arise for utilizing this compound as a building block in drug development and material science. The continued exploration of its synthetic possibilities will likely lead to innovative approaches for addressing complex challenges in medicine and technology.